Cas no 2580095-74-3 (rac-methyl (2R,4S)-4-amino-6,6-dimethyloxane-2-carboxylate)

• Product Name: rac-methyl (2R,4S)-4-amino-6,6-dimethyloxane-2-carboxylate
• CAS No: 2580095-74-3
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5657264
• PubChem ID: 165886680
• Update Time: 2023-09-11

rac-methyl (2R,4S)-4-amino-6,6-dimethyloxane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (2R,4S)-4-amino-6,6-dimethyloxane-2-carboxylate
• 2580095-74-3
• EN300-27730142

• Inchi： 1S/C9H17NO3/c1-9(2)5-6(10)4-7(13-9)8(11)12-3/h6-7H,4-5,10H2,1-3H3/t6-,7+/m1/s1
• InChI Key： FNNFDOKXRLOSRL-RQJHMYQMSA-N
• SMILES： O1[C@H](C(=O)OC)C[C@H](CC1(C)C)N

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.6Ų